(Z)-7-[(2R,3S)-3-[(2Z,5E)-undeca-2,5-dienyl]oxiran-2-yl]hept-5-enoic acid

• CAS No.: 82864-43-5
• Molecular Formula: C20H32O3
• Molecular Weight: 320.5 g/mol
• IUPAC Name: (Z)-7-[(2R,3S)-3-[(2Z,5E)-undeca-2,5-dienyl]oxiran-2-yl]hept-5-enoic acid
• InChI: InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-12-15-18-19(23-18)16-13-10-11-14-17-20(21)22/h6-7,9-10,12-13,18-19H,2-5,8,11,14-17H2,1H3,(H,21,22)/b7-6+,12-9-,13-10-/t18-,19+/m0/s1
• InChI Key: DBWQSCSXHFNTMO-YCBVFNAUSA-N
• Isomeric SMILES: CCCCC/C=C/C/C=C\C[C@H]1[C@H](O1)C/C=C\CCCC(=O)O
• Canonical SMILES: CCCCCC=CCC=CCC1C(O1)CC=CCCCC(=O)O

Description

(Z)-7-[(2R,3S)-3-[(2Z,5E)-undeca-2,5-dienyl]oxiran-2-yl]hept-5-enoic acid is a complex organic compound characterized by its unique structure, which includes an oxirane ring and multiple double bonds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-7-[(2R,3S)-3-[(2Z,5E)-undeca-2,5-dienyl]oxiran-2-yl]hept-5-enoic acid typically involves multiple steps, including the formation of the oxirane ring and the introduction of the undeca-2,5-dienyl group. Common synthetic routes may involve the use of reagents such as epoxides and dienes under specific reaction conditions, including temperature control and the use of catalysts.

Industrial Production Methods

Industrial production of this compound may utilize flow microreactor systems, which offer advantages in terms of efficiency, versatility, and sustainability compared to traditional batch processes . These systems allow for precise control over reaction conditions, leading to higher yields and reduced waste.

Chemical Reactions Analysis

Types of Reactions

(Z)-7-[(2R,3S)-3-[(2Z,5E)-undeca-2,5-dienyl]oxiran-2-yl]hept-5-enoic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form epoxides and other oxygenated derivatives.

Reduction: Reduction reactions can lead to the formation of alkanes and other reduced products.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate and reducing agents like lithium aluminum hydride. Reaction conditions may vary depending on the desired product, but typically involve controlled temperatures and the use of solvents.

Major Products Formed

Major products formed from these reactions include epoxides, alkanes, and substituted derivatives, which can be further utilized in various applications.

Scientific Research Applications

Chemistry

In chemistry, (Z)-7-[(2R,3S)-3-[(2Z,5E)-undeca-2,5-dienyl]oxiran-2-yl]hept-5-enoic acid is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential biological activity, including its interactions with enzymes and other biomolecules. It may serve as a lead compound for the development of new drugs and therapeutic agents.

Medicine

In medicine, this compound is investigated for its potential pharmacological properties. Research may focus on its effects on cellular pathways and its potential as a treatment for various diseases.

Industry

In industrial applications, this compound is used in the production of specialty chemicals and materials. Its unique properties make it valuable for the development of new products with enhanced performance characteristics.

Mechanism of Action

The mechanism of action of (Z)-7-[(2R,3S)-3-[(2Z,5E)-undeca-2,5-dienyl]oxiran-2-yl]hept-5-enoic acid involves its interaction with molecular targets such as enzymes and receptors. The compound’s structure allows it to bind to specific sites on these targets, modulating their activity and leading to various biological effects. Pathways involved may include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (Z)-7-[(2R,3S)-3-[(2Z,5E)-undeca-2,5-dienyl]oxiran-2-yl]hept-5-enoic acid include other oxirane-containing molecules and dienyl derivatives. Examples include:

• (Z)-7-[(2R,3S)-3-[(2Z,5E)-dodeca-2,5-dienyl]oxiran-2-yl]hept-5-enoic acid
• (Z)-7-[(2R,3S)-3-[(2Z,5E)-trideca-2,5-dienyl]oxiran-2-yl]hept-5-enoic acid

Uniqueness

What sets this compound apart is its specific combination of an oxirane ring and multiple double bonds, which confer unique chemical and biological properties. This makes it a valuable compound for research and industrial applications.